Cas no 108340-85-8 (Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))
![Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure](https://www.kuujia.com/scimg/cas/108340-85-8x300.png)
108340-85-8 structure
Product Name:Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108340-85-8
Molecular Formula:C21H28N4O4
Molecular Weight:400.47142
CID:140963
PubChem ID:6442855
Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Properties
Names and Identifiers
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- Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
- Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 108233-95-0
- 108340-85-8
- Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
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- InChIKey: PWIZQNDYFYTXMJ-GZTJUZNOSA-N
- Inchi: InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11+
- SMILES: CC(CC1NC(=O)C(C)NC(=O)CNC(=O)/C(=C\C2C=CC=CC=2)/N(C)C1=O)C
Computed Properties
- Exact Mass: 400.211055
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 400.211055
- Heavy Atom Count: 29
- Complexity: 668
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 108
Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Related Literature
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Lindsay K. Caesar,Rana Montaser,Nancy P. Keller Nat. Prod. Rep., 2021,38, 2041-2065
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Takuya Nakashima,Tsuyoshi Kawai,Takaaki Hikima Dalton Trans., 2013,42, 16216-16221
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4. Front cover
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Guo Guangmei,Zhijie Lin,Xi Chen Anal. Methods, 2011,3, 53-55
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Keun Young Lee,Mi-Jin Jin,Soo-Ghang Ihn,Sungyoung Yun,Xavier Bulliard,Woong Choi,Sang Yoon Lee,Sang-Woo Kim,Jae-Young Choi,Jong Min Kim,Zhong Lin Wang Energy Environ. Sci., 2011,4, 4607-4613
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Lingling Xue,Bin Qiu,Zhenyu Lin,Donghwan Kim,Guonan Chen Phys. Chem. Chem. Phys., 2010,12, 12826-12832
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